Cas no 113336-22-4 (2-(1H-Pyrazol-1-yl)acetonitrile)

2-(1H-Pyrazol-1-yl)acetonitrile structure
113336-22-4 structure
Product Name:2-(1H-Pyrazol-1-yl)acetonitrile
CAS No:113336-22-4
MF:C5H5N3
MW:107.113300085068
MDL:MFCD04971123
CID:822786
PubChem ID:7017843
Update Time:2025-04-19

2-(1H-Pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-Pyrazol-1-yl)acetonitrile
    • 2-pyrazol-1-ylacetonitrile
    • 1H-pyrazol-1-ylacetonitrile
    • 1H-Pyrazole-1-acetonitrile
    • 1H-pyrazol-1-ylacetonitrile(SALTDATA: FREE)
    • 2-pyrazolylethanenitrile
    • ACMC-20du9r
    • PubChem23696
    • Pyrazol-1-yl-acetonitrile
    • SBB022524
    • DTXSID70426910
    • F8889-2668
    • AKOS000189908
    • KQULXIRGBBDZKY-UHFFFAOYSA-N
    • 2-(pyrazol-1-yl)acetonitrile
    • CS-0179152
    • SCHEMBL1904553
    • DA-16787
    • 113336-22-4
    • ALBB-004614
    • STK313364
    • EN300-48681
    • J-002949
    • MFCD04971123
    • Z295205174
    • G37800
    • MDL: MFCD04971123
    • Inchi: 1S/C5H5N3/c6-2-5-8-4-1-3-7-8/h1,3-4H,5H2
    • InChI Key: KQULXIRGBBDZKY-UHFFFAOYSA-N
    • SMILES: N1(C=CC=N1)CC#N

Computed Properties

  • Exact Mass: 107.04845
  • Monoisotopic Mass: 107.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.5
  • Topological Polar Surface Area: 41.6A^2

Experimental Properties

  • Density: 1.11
  • Boiling Point: 243.1°C at 760 mmHg
  • Flash Point: 100.8°C
  • Refractive Index: 1.577
  • PSA: 41.61
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(1H-Pyrazol-1-yl)acetonitrile Security Information

2-(1H-Pyrazol-1-yl)acetonitrile Pricemore >>

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